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Compound of Interest

Compound Name:
N,3,5-trimethylaniline

hydrochloride

CAS No.: 1193387-18-6

Cat. No.: B3365011

Get Quote

Executive Summary
The molecular formula C9H14ClN most commonly refers to the hydrochloride salt of

Amphetamine (α-methylphenethylamine hydrochloride), a central nervous system stimulant.

While Elemental Analysis (EA) provides critical data on bulk purity, it cannot distinguish

between structural isomers (e.g., N-methylphenethylamine HCl) or enantiomers (

- vs

-amphetamine).

This guide outlines the expected theoretical values for C9H14ClN, compares EA against

orthogonal techniques (HPLC-MS, qNMR), and details a self-validating experimental protocol

for precise characterization.
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Element Symbol Theoretical % (w/w) Tolerance (±0.4%)

Carbon C 62.97% 62.57 – 63.37%

Hydrogen H 8.22% 7.82 – 8.62%

Nitrogen N 8.16% 7.76 – 8.56%

Chlorine Cl 20.65% 20.25 – 21.05%

Critical Note: Standard CHN combustion analyzers cannot simultaneously quantify Chlorine.

Chlorine must be determined via a separate potentiometric titration or Ion Chromatography (IC)

workflow to close the mass balance.

Theoretical Framework & Calculations
To establish the baseline for experimental comparison, we derive the theoretical mass

percentages based on the IUPAC atomic weights.

Formula: C

H

N

HCl

C

H

ClN Molecular Weight (MW): 171.67 g/mol

Carbon (9 atoms):

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrogen (14 atoms):

Nitrogen (1 atom):

Chlorine (1 atom):

Comparative Analysis: EA vs. Alternatives
Elemental Analysis is often viewed as "archaic," but it remains the gold standard for

establishing bulk purity (solvates, water, inorganic salts) where MS and NMR can fail.

Feature
Elemental Analysis

(EA)

High-Res Mass

Spec (HRMS)

Quantitative NMR

(qNMR)

Primary Utility
Bulk Purity & Solvate

Confirmation
Molecular Formula ID Structural ID & Purity

Blind Spots
Cannot distinguish

isomers

Misses inorganic

impurities (e.g., NaCl)

Requires internal

standard; expensive

Sample Req. 2–5 mg (Destructive) <1 mg (Destructive)
5–10 mg (Non-

destructive)

Precision High (±0.3%)
High (<5 ppm mass

error)
Medium (±1.0%)

Cost/Run Low ($)
High (

$)

Medium (

)

Decision Logic for Purity Verification
The following diagram illustrates when to deploy EA versus orthogonal methods during drug

development.
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Caption: Workflow for validating C9H14ClN purity. EA is the final gatekeeper for bulk material

quality.
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Protocol A: CHN Combustion Analysis
Objective: Determine Carbon, Hydrogen, and Nitrogen content.

Mechanism: High-temperature combustion (

C) in an oxygen-rich environment converts the sample to CO

, H

O, and N

/NO

. Crucial Step: Because C9H14ClN contains Chlorine, you must use a halogen trap (Silver
Wool) in the reduction tube. Without this, Cl

gas will damage the thermal conductivity detector (TCD) and skew Nitrogen values.

Preparation: Dry sample at 105°C for 2 hours to remove surface moisture (Amphetamine

HCl is hygroscopic).

Weighing: Accurately weigh 2.0 – 3.0 mg of sample into a tin capsule. Fold tightly to exclude

air.

Combustion:

Furnace Temp: 960°C (Combustion), 600°C (Reduction).

Carrier Gas: Helium (99.999%).

Reagents: WO

(Combustion catalyst), Cu wire (Reduction), Silver Wool (Halogen Trap).

Calibration: Run Acetanilide (C

H

NO) standard (
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-factor calibration) prior to sample.

Protocol B: Potentiometric Chloride Titration
Objective: Quantify the counter-ion (Cl

) to close the mass balance.

Mechanism: Precipitation titration using Silver Nitrate (AgNO

).

Dissolution: Dissolve 50 mg of C9H14ClN in 50 mL of deionized water. Add 1 mL of 2M HNO

(acidify to prevent carbonate interference).

Electrode Setup: Use a Silver/Sulfide (Ag/Ag

S) Ion-Selective Electrode (ISE) or a standard Silver Ring Electrode.

Titrant: 0.1 M AgNO

(Standardized against NaCl).

Execution:

Titrate slowly with dynamic dosing.

Monitor the potential (mV) change.[1][2]

Determine the endpoint using the first derivative (

) of the titration curve.

Calculation:

Troubleshooting & Data Interpretation
Scenario 1: Low Carbon, High Hydrogen

Cause: Hygroscopicity. The sample has absorbed atmospheric water.
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Correction: Recalculate theoretical values assuming a hydrate (e.g., C

H

ClN

0.5 H

O) or dry the sample under vacuum over P

O

.

Scenario 2: Low Chlorine Value
Cause: Incomplete salt formation (presence of free base) or hydrolysis.

Correction: Check pH of the aqueous solution. If pH > 6, free base may be present.

Scenario 3: Nitrogen Value Drift
Cause: Halogen breakthrough. The Silver Wool trap in the CHN analyzer is saturated.

Correction: Replace the reduction tube packing immediately. Chlorine gas mimics Nitrogen in

some TCD configurations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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